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Compound of Interest

Compound Name: Picol45

Cat. No.: B8069070

Technical Support Center: Picol45

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the use of Pico145, a potent and selective inhibitor of
TRPC1/4/5 channels. The following troubleshooting guides and frequently asked questions
(FAQs) are designed to help minimize and identify potential off-target effects during your
experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Pico145 and what are its primary targets?

Pico145 is a powerful small-molecule inhibitor of the Transient Receptor Potential Canonical
(TRPC) 1, 4, and 5 channels.[1][2][3] These channels are calcium-permeable non-selective
cation channels involved in regulating the concentration of free cytosolic Ca2+.[1][2][3] Pico145
is noted for its high potency, with inhibitory concentrations in the picomolar to low nanomolar
range, depending on the specific TRPC1/4/5 subtype and the mechanism of channel activation.

[11[2]3][4]
Q2: How selective is Pico145? Have off-targets been identified?

Pico145 has demonstrated impressive specificity for TRPC1/4/5 channels.[1][3] Studies have
shown that it has no significant effect on a range of other ion channels at concentrations
effective for TRPC1/4/5 inhibition.[3][4][5][6] HowevVer, it is a good research practice to consider
the possibility of off-target effects, as comprehensive profiling of all potential off-targets may not
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be complete.[5] Even highly selective chemical probes can exhibit off-target effects, which may
be context-dependent.[5]

Q3: I'm observing a phenotype that doesn't seem related to TRPC1/4/5 channel activity. Could
this be an off-target effect?

While Pico145 is highly selective, an unexpected phenotype could potentially be due to an off-
target effect. It is also possible that TRPC1/4/5 channels have functions in your experimental
system that have not yet been described. To distinguish between these possibilities, a series of
validation experiments are recommended, such as performing a dose-response curve and
using a structurally unrelated TRPC1/4/5 inhibitor to see if the phenotype is recapitulated.

Q4: What is the recommended concentration range for using Pico145 in cell-based assays?

To minimize the risk of off-target effects, it is crucial to use the lowest effective concentration of
Pico145 that engages the intended targets.[7] Given its high potency, starting with a
concentration in the low nanomolar range and performing a dose-response experiment is
recommended. The optimal concentration will depend on the cell type, the expression level of
the target channels, and the specific experimental conditions.

Troubleshooting Guide
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Observed Problem

Potential Cause

Suggested Solution

No effect of Pico145 is

observed.

1. Low or no expression of
TRPC1/4/5 channels in the
experimental model. 2. The
specific heteromeric
composition of the channels in
your system is less sensitive to
Pico145. 3. Degradation of the

Pico145 compound.

1. Verify the expression of
TRPC1, TRPC4, and TRPC5
MRNA or protein in your cells.
2. Consult the literature for
known channel compositions
in your cell type. 3. Use a fresh
stock of Picol45 and protect it
from light and multiple freeze-

thaw cycles.

The observed phenotype is not
consistent with known
TRPC1/4/5 functions.

1. A previously unknown role of
TRPC1/4/5 channels in your
experimental system. 2. An off-

target effect of Pico145.

1. Perform a rescue
experiment: if possible,
overexpress the target channel
to see if the phenotype is
reversed. 2. Use a structurally
different TRPC1/4/5 inhibitor to
see if the same phenotype is
observed. 3. Conduct a
literature search for potential
off-targets of similar chemical

scaffolds.

High variability in results

between experiments.

1. Inconsistent cell culture
conditions affecting channel
expression. 2. Inconsistent
preparation or storage of
Pico145.

1. Standardize cell culture
protocols, including passage
number and seeding density.
2. Prepare fresh dilutions of
Pico145 for each experiment

from a stable stock solution.

Quantitative Data Summary
Table 1: Inhibitory Potency (ICso) of Pico145 on
TRPC1/4/5 Channels
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Target Channel Activation Method ICso0 Value Reference
TRPC4 (-)-englerin A 0.349 nM [4]
TRPC5 (-)-englerin A 1.3 nM [4]
TRPC4-TRPC1 ]

(-)-englerin A 0.033 nM [41[6]
(concatemer)
TRPC5-TRPC1 Sphingosine 1-

0.2nM [4]

(concatemer) phosphate

Sphingosine 1-
TRPC4-TRPC1 0.011 nM [4]

phosphate
Native TRPC4 (mouse

GTPyS 3.1pM (81191

ileal myocytes)

Native TRPC4 (mouse  Carbachol-induced

2.7 pM 8][9
ileal myocytes) Ca?* rise P 15109]

Table 2: Selectivity Profile of Picol45

At a concentration of 100 nM, Pico145 showed no significant effect on the following channels:

Channel Family No Effect Observed Reference
TRPC TRPC3, TRPC6 [411516]
TRPV TRPV1, TRPV4 [41[5116]
TRPA TRPA1 [415]116]
TRPM TRPM2, TRPM8 [415]116]

. Store-operated Ca?* entry
Orai _ _ [31[41[5]1[6]
mediated by Orail

Experimental Protocols
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Protocol 1: Dose-Response Experiment for Optimal
Picol45 Concentration

Objective: To determine the lowest effective concentration of Pico145 that inhibits TRPC1/4/5
channel activity in your experimental system.

Methodology:

Cell Preparation: Plate your cells of interest at a suitable density in a multi-well plate.

o Compound Preparation: Prepare a series of dilutions of Pico145 in your assay buffer. A
typical concentration range to test would be from 1 pM to 1 uM.

e Channel Activation: Stimulate the cells with a known activator of TRPC1/4/5 channels (e.qg.,
(-)-englerin A or a relevant physiological agonist).

¢ Picol45 Treatment: Add the different concentrations of Pico145 to the cells.

o Activity Measurement: Measure the channel activity using a suitable assay, such as
intracellular calcium imaging (e.g., with Fura-2) or patch-clamp electrophysiology.

» Data Analysis: Plot the channel inhibition as a function of the Pico145 concentration and fit
the data to a dose-response curve to determine the ICso.

Protocol 2: Confirming On-Target Effects with a
Structurally Unrelated Inhibitor

Objective: To confirm that the observed phenotype is due to the inhibition of TRPC1/4/5
channels and not an off-target effect of the Picol45 chemical scaffold.

Methodology:

e Select an Alternative Inhibitor: Choose a TRPC1/4/5 inhibitor with a different chemical
structure from Picol145 (e.g., ML204).

o Dose-Response for Alternative Inhibitor: Determine the effective concentration range for the
alternative inhibitor in your system.
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* Phenotypic Assay: Treat your cells with the optimal concentration of Pico145 and the optimal
concentration of the alternative inhibitor.

+ Compare Phenotypes: If the observed phenotype is the same with both inhibitors, it is more
likely to be an on-target effect.
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Caption: Pico145 signaling pathway.
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Caption: On-target effect validation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to minimize off-target effects of Pico145].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069070#how-to-minimize-off-target-effects-of-
picol45]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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